Cas no 1258634-37-5 (5-(2-Chlorophenyl)pyridin-3-ol)

5-(2-Chlorophenyl)pyridin-3-ol is a chlorinated phenylpyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyridine core with a 2-chlorophenyl substituent, offering unique reactivity for further functionalization. The hydroxyl group at the 3-position enhances its utility as a synthetic intermediate, enabling the formation of ethers, esters, or metal complexes. This compound may serve as a precursor in the development of bioactive molecules, including kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry applications. The presence of both electron-donating and withdrawing groups allows for tailored modifications, making it a versatile building block in medicinal and materials chemistry.
5-(2-Chlorophenyl)pyridin-3-ol structure
1258634-37-5 structure
Product Name:5-(2-Chlorophenyl)pyridin-3-ol
CAS No:1258634-37-5
MF:C11H8ClNO
MW:205.640321731567
CID:2761013
PubChem ID:53217662
Update Time:2025-10-13

5-(2-Chlorophenyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • DTXSID30682691
    • AKOS015946379
    • 5-(2-CHLOROPHENYL)-3-HYDROXYPYRIDINE
    • 1258634-37-5
    • 5-(2-Chlorophenyl)pyridin-3-ol
    • Inchi: 1S/C11H8ClNO/c12-11-4-2-1-3-10(11)8-5-9(14)7-13-6-8/h1-7,14H
    • InChI Key: UGNZDDDLWJOEPX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=NC=C(C=1)O

Computed Properties

  • Exact Mass: 205.0294416Da
  • Monoisotopic Mass: 205.0294416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33.1Ų

5-(2-Chlorophenyl)pyridin-3-ol Pricemore >>

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